Cas no 1218691-53-2 (Benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester)

• Product Name: Benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester
• CAS No: 1218691-53-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6424159
• PubChem ID: 54345511
• Update Time: 2025-10-21

Benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester
• methyl 2-(2-methoxyphenyl)-2-(methylamino)acetate
• EN300-4235966
• 1218691-53-2
• CS-0457219
• SCHEMBL10674312

• Inchi： 1S/C11H15NO3/c1-12-10(11(13)15-3)8-6-4-5-7-9(8)14-2/h4-7,10,12H,1-3H3
• InChI Key： UCAVFTVSMXEENG-UHFFFAOYSA-N
• SMILES： C1(C(NC)C(OC)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±37.0 °C(Predicted)
• pka: 6.38±0.20(Predicted)

Additional information on Benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester

Benzeneacetic Acid, 2-Methoxy-α-(Methylamino)-, Methyl Ester: A Comprehensive Overview

Benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester (CAS No. 1218691-53-2) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring attached to an acetic acid moiety, further modified by a methoxy group at the 2-position and an α-methylamino group. The methyl ester functionality adds another layer of complexity to its chemical profile, making it a versatile molecule with potential applications in drug design and development.

Recent studies have highlighted the importance of understanding the structural properties of this compound. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, to elucidate its molecular structure. These findings have provided valuable insights into the spatial arrangement of the substituents on the benzene ring and their influence on the compound's reactivity and stability. For instance, the methoxy group at the 2-position has been shown to exert a significant electron-donating effect, which can modulate the electronic properties of the benzene ring and influence its interaction with other molecules.

The α-methylamino group attached to the acetic acid moiety is another critical feature of this compound. This group introduces a chiral center into the molecule, which is essential for stereochemical studies. The methylamino group can act as a nucleophile in various organic reactions, making it a valuable component in the synthesis of bioactive compounds. Recent research has explored its role in peptide synthesis and its potential as a building block for constructing complex biomolecules.

The methyl ester functionality further enhances the versatility of this compound. Ester groups are commonly used in organic chemistry as protecting groups for carboxylic acids, and their presence in this molecule allows for precise control over reactivity during synthetic procedures. Additionally, esters are known to improve the solubility of compounds in organic solvents, which is advantageous for various analytical and preparative techniques.

In terms of applications, benzeneacetic acid derivatives have been investigated for their potential as therapeutic agents. For example, derivatives with similar structural features have shown promise in anti-inflammatory and analgesic assays. The presence of multiple functional groups in this compound suggests that it could serve as a lead molecule for drug discovery efforts targeting various disease states.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and potential interactions with biological targets. These studies have highlighted the importance of stereochemistry in determining bioavailability and pharmacokinetics, emphasizing the need for further research into this area.

In conclusion, benzeneacetic acid, 2-methoxy-α-(methylamino)-, methyl ester (CAS No. 1218691-53-2) is a structurally complex compound with significant potential in organic synthesis and pharmacology. Its unique combination of functional groups makes it a valuable tool for researchers exploring new drug candidates and synthetic pathways. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in the advancement of chemical science.